Cas no 1807214-91-0 (2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 1807214-91-0
• MF: C₇H₅BrN₂O₅
• MW: 277.029000997543
• CID: 4901889
• Update Time: 2025-05-21

2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5BrN2O5/c8-3-1-9-2-4(10(14)15)5(3)6(11)7(12)13/h1-2,6,11H,(H,12,13)
• InChI Key： GMBHNNVHHOEYRT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.3
• Topological Polar Surface Area: 116

Additional information on 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid

2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid: A Comprehensive Overview of Properties and Applications

2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807214-91-0) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromonitropyridine core and hydroxyacetic acid moiety, serves as a valuable building block in medicinal chemistry and material science applications.

The molecular structure of 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid features both electron-withdrawing (nitro group and bromine atom) and electron-donating (hydroxyl group) substituents, creating an interesting electronic profile that makes it particularly useful in heterocyclic compound synthesis. Recent studies highlight its potential as a precursor for developing novel kinase inhibitors, which are currently a hot topic in cancer drug discovery research.

In pharmaceutical applications, researchers are particularly interested in how the 3-bromo-5-nitropyridine scaffold can be modified to create targeted therapies. The presence of both bromine and nitro groups at specific positions allows for various substitution reactions, making this compound a versatile intermediate in drug development pipelines. Current trends in small molecule drug discovery emphasize the importance of such multifunctional building blocks.

The hydroxyacetic acid component of 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid adds another dimension to its reactivity profile. This functional group enables the formation of esters and amides, expanding its utility in creating diverse molecular architectures. In material science, researchers are exploring its potential in developing organic electronic materials, particularly for applications requiring specific electron transport properties.

From a synthetic chemistry perspective, the compound's CAS 1807214-91-0 has become increasingly important in medicinal chemistry research. Its balanced lipophilicity and molecular weight make it attractive for developing drug candidates with improved bioavailability. Recent publications have highlighted its use in creating proteolysis targeting chimeras (PROTACs), one of the most exciting developments in targeted protein degradation therapies.

The global market for pharmaceutical intermediates like 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid continues to grow, driven by increasing demand for precision medicine and targeted therapies. Manufacturers are focusing on developing efficient synthetic routes to produce this compound with high purity, as the quality of such intermediates directly impacts downstream drug development processes.

Analytical characterization of CAS 1807214-91-0 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The nitropyridine derivative shows characteristic absorption in UV-Vis spectra, which is useful for both quality control and mechanistic studies.

Environmental and safety considerations for handling 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, as with all chemical research compounds.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and as a scaffold for covalent inhibitors. The bromine atom offers opportunities for various cross-coupling reactions, while the nitro group can be reduced to amines for further derivatization. These transformations make 1807214-91-0 a valuable asset in combinatorial chemistry approaches.

In conclusion, 2-(3-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid represents an important chemical building block with diverse applications in drug discovery and material science. Its unique combination of functional groups and reactivity profile positions it as a compound of continuing interest in organic synthesis and pharmaceutical development. As research into targeted therapies advances, the demand for specialized intermediates like this is expected to grow significantly in the coming years.